Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate
Overview
Description
Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxo-1H-pyrazole-5-carboxylate (EDOP) is a chemical compound with the molecular formula C10H9NO6S. It contains a total of 28 bonds, including 15 non-H bonds, 4 multiple bonds, 4 rotatable bonds, 4 double bonds, 1 five-membered ring, 1 aliphatic ester, 1 aliphatic secondary amide, 1 sulfone, and 1 tetrahydro-thiophene .
Synthesis Analysis
The synthesis of compounds similar to EDOP, such as potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate, involves the reaction between amines and carbon disulfide, catalyzed by a strong base . The reaction is carried out in ethanol or a mixture of ethanol and DMF . The synthesis process requires careful selection of solvents due to solvent effects and low solubility of some reagents .Molecular Structure Analysis
The molecular structure of EDOP includes a five-membered ring, an aliphatic ester, an aliphatic secondary amide, a sulfone, and a tetrahydro-thiophene . The molecular weight of the compound is 274.3 g/mol.Chemical Reactions Analysis
The main synthetic route to compounds similar to EDOP is based on the interaction between the corresponding amine and CS2 in the presence of a strong base . The reaction mechanism involves the addition of amine to CS2 in ethanol media .Scientific Research Applications
- Application : Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate has been investigated as a potential polymer for EOR. Laboratory studies have shown that it can increase heavy oil recovery by more than 20%. Field cases in China, Turkey, and Oman have demonstrated successful polymer flooding in heavy oil fields .
- Application : Researchers have explored the photocatalytic oxidation strategy using this compound to synthesize lactone derivatives. By oxidizing ethers, they obtained lactones with the help of 1,4-hydroquinone as a photocatalyst and copper chloride as a cooperative catalyst .
Polymer Flooding in Enhanced Oil Recovery (EOR)
Photocatalytic Synthesis of Lactone Compounds
properties
IUPAC Name |
ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O5S/c1-3-15-10(12)9(7(2)11)8-4-5-16(13,14)6-8/h8-9H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WINWJOBODCLFQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1CCS(=O)(=O)C1)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30389395 |
Source
|
| Record name | ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30389395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
CAS RN |
4905-71-9 |
Source
|
| Record name | ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30389395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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